Cas no 2172216-95-2 (2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid)

• Product Name: 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid
• CAS No: 2172216-95-2
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6294743
• PubChem ID: 165812591
• Update Time: 2025-06-25

2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid
• EN300-1487764
• 2172216-95-2
• 2-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylpropanoic acid

• Inchi： 1S/C25H30N2O5/c1-5-25(6-2,21(28)26-24(3,4)22(29)30)27-23(31)32-15-20-18-13-9-7-11-16(18)17-12-8-10-14-19(17)20/h7-14,20H,5-6,15H2,1-4H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： AGMLXXUVSKVLGY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C(=O)O)(C)C)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid

Research Briefing on 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid (CAS: 2172216-95-2)

In recent years, the compound 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid (CAS: 2172216-95-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for novel therapeutic agents. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) group in its structure makes it particularly valuable in solid-phase peptide synthesis (SPPS), where it serves as a protective group for amino acids.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are critical for its application in high-throughput peptide production. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize its physicochemical properties and ensure batch-to-batch consistency. Additionally, researchers have investigated its stability under various conditions, including different pH levels and temperatures, to determine its suitability for long-term storage and use in pharmaceutical formulations.

One of the key findings from recent research is the compound's role in facilitating the synthesis of complex peptides with improved efficiency and reduced side reactions. Its ability to act as a versatile linker in SPPS has been demonstrated in the production of peptide-based drugs targeting a range of diseases, including cancer, infectious diseases, and metabolic disorders. Furthermore, its compatibility with automated peptide synthesizers has made it a preferred choice for industrial-scale peptide manufacturing.

In addition to its applications in peptide synthesis, 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid has shown promise in the development of prodrugs and bioconjugates. Researchers have explored its potential as a carrier for targeted drug delivery, leveraging its ability to form stable amide bonds with therapeutic agents. This approach has been particularly valuable in the design of anticancer drugs, where targeted delivery can minimize off-target effects and enhance therapeutic efficacy.

Despite its promising applications, challenges remain in the large-scale production and commercialization of this compound. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential in the pharmaceutical industry. Ongoing research aims to overcome these hurdles by developing more efficient synthetic routes and exploring alternative protective groups that can offer similar benefits with reduced complexity.

In conclusion, 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid (CAS: 2172216-95-2) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility in peptide synthesis and drug delivery systems underscores its importance in the development of next-generation therapeutics. Continued research and innovation in this area are expected to further expand its applications and contribute to advancements in the field.